Cas no 1543026-20-5 (4-(1H-1,2,4-triazol-3-yl)methylpiperidine)

• Product Name: 4-(1H-1,2,4-triazol-3-yl)methylpiperidine
• CAS No: 1543026-20-5
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• MDL: MFCD21872783
• CID: 5301728
• Update Time: 2025-06-11

4-(1H-1,2,4-triazol-3-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-(1H-1,2,4-triazol-5-ylmethyl)-
• 4-((1h-1,2,4-Triazol-5-yl)methyl)piperidine
• 4-(1H-1,2,4-triazol-3-yl)methylpiperidine

• MDL： MFCD21872783
• Inchi： 1S/C8H14N4/c1-3-9-4-2-7(1)5-8-10-6-11-12-8/h6-7,9H,1-5H2,(H,10,11,12)
• InChI Key： GAWOYKRMNCXPMM-UHFFFAOYSA-N
• SMILES： N1CCC(CC2NN=CN=2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(1H-1,2,4-triazol-3-yl)methylpiperidine

Introduction to 4-(1H-1,2,4-triazol-3-yl)methylpiperidine (CAS No. 1543026-20-5)

4-(1H-1,2,4-triazol-3-yl)methylpiperidine, with the CAS number 1543026-20-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a 1,2,4-triazole moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 4-(1H-1,2,4-triazol-3-yl)methylpiperidine consists of a piperidine ring linked to a 1,2,4-triazole ring via a methyl group. The piperidine ring is a six-membered nitrogen-containing heterocycle that is commonly found in many biologically active compounds. The 1,2,4-triazole ring, on the other hand, is known for its ability to form strong hydrogen bonds and its high metabolic stability. These properties make 4-(1H-1,2,4-triazol-3-yl)methylpiperidine an attractive scaffold for the design of new drugs with improved pharmacological profiles.

In recent years, there has been a growing interest in the use of 4-(1H-1,2,4-triazol-3-yl)methylpiperidine as a lead compound for the development of novel therapeutic agents. One of the key areas of research has been its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, studies have shown that derivatives of 4-(1H-1,2,4-triazol-3-yl)methylpiperidine can effectively inhibit the activity of protein kinases, which are key targets in cancer therapy. This inhibition can lead to the suppression of tumor growth and metastasis.

Beyond its role as an enzyme inhibitor, 4-(1H-1,2,4-triazol-3-yl)methylpiperidine has also been explored for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation and tissue damage. Research has demonstrated that certain derivatives of 4-(1H-1,2,4-triazol-3-yl)methylpiperidine can modulate the activity of pro-inflammatory cytokines and reduce inflammation in preclinical models. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 4-(1H-1,2,4-triazol-3-yl)methylpiperidine have also been extensively studied. One of the key advantages of this compound is its favorable absorption and distribution characteristics. It has been shown to have good oral bioavailability and can readily cross biological membranes, including the blood-brain barrier. This property is particularly important for drugs targeting central nervous system disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, 4-(1H-1,2,4-triazol-3-yl)methylpiperidine has also been investigated for its use in diagnostic imaging. The ability to label this compound with radioisotopes or fluorescent tags makes it useful for non-invasive imaging techniques such as positron emission tomography (PET) and fluorescence imaging. These applications can provide valuable insights into disease progression and treatment efficacy.

The synthesis of 4-(1H-1,2,4-triazol-3-yl)methylpiperidine has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of piperidine with a suitable 1,2,4-triazole derivative under controlled conditions. The choice of reagents and reaction conditions can significantly impact the efficiency and selectivity of the synthesis process. Recent advancements in green chemistry have also led to more environmentally friendly methods for producing this compound.

Clinical trials involving derivatives of 4-(1H-1,2,4-triazol-3-yl)methylpiperidine are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results have been promising, with several compounds showing favorable pharmacological profiles and minimal side effects. These findings suggest that this class of compounds has significant potential for further development into effective therapeutic agents.

In conclusion, 4-(1H-1,2,4-triazol-3-yl)methylpiperidine (CAS No. 1543026-20-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive scaffold for the design of new drugs targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.